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Compound of Interest
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Cat. No.: B1672931

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of halosulfuron-methyl when
used in combination with other herbicides. The information presented is based on experimental
data from various scientific studies, focusing on weed control efficacy, crop yield, and
synergistic or antagonistic interactions.

Executive Summary

Halosulfuron-methyl is a selective, post-emergence sulfonylurea herbicide primarily used for
the control of sedges, especially nutsedges (Cyperus spp.), and certain broadleaf weeds. Its
efficacy can be enhanced and its weed control spectrum broadened when combined with other
herbicides. This guide explores the outcomes of such combinations in key agricultural settings,
including sugarcane, corn, and turfgrass. The most common tank-mix partners for
halosulfuron-methyl include atrazine, metribuzin, 2,4-D, dicamba, and glyphosate. The nature
of the interaction between halosulfuron-methyl and its partner herbicides can be synergistic,
additive, or antagonistic, depending on the weed species, crop, and environmental conditions.

Experimental Protocols

The data presented in this guide are derived from field and greenhouse experiments. The
following is a generalized experimental protocol based on the methodologies reported in the
cited studies.
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A typical field experiment to evaluate the efficacy of herbicide combinations would be laid out in
a Randomized Block Design (RBD) with three or four replications.[1] Plot sizes may vary, for
example, 10.5m x 4m.[1] Herbicide treatments are applied at specified rates and timings, such
as pre-emergence (PRE) or post-emergence (PoE), often at a certain number of days after
planting (DAP) or when weeds have reached a particular growth stage (e.g., 3-4 leaf stage).[2]
Applications are typically made using a knapsack sprayer with a specific nozzle type, like a
flood-jet nozzle, and a defined spray volume, for instance, 500 L/ha.

Data collection includes:

Weed Density: Counting the number of weeds per square meter (weeds/m?) at various
intervals after application.[2]

o Weed Dry Matter/Biomass: Harvesting the above-ground parts of weeds from a specified
area, drying them in an oven, and recording the weight.

» Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(WDC - WDT) /
WDC] x 100, where WDC is the weed dry matter in the weedy check plot and WDT is the
weed dry matter in the treated plot.

o Crop Injury/Phytotoxicity: Visually assessing crop damage on a scale of 0% (no injury) to
100% (complete plant death) at regular intervals after herbicide application.

o Crop Yield: Harvesting the crop from a specified area within each plot and measuring the
yield (e.g., tonnes per hectare for sugarcane, bushels per acre for corn).[1]

Statistical analysis is performed using Analysis of Variance (ANOVA) to determine the
significance of the differences between treatment means.
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Figure 1: Generalized Experimental Workflow for Herbicide Efficacy Trials.

Efficacy in Sugarcane

Sugarcane is a long-duration crop, making it highly susceptible to weed competition.
Halosulfuron-methyl is effective against sedges, which are often problematic in sugarcane
fields.

Halosulfuron-methyl + Atrazine: This combination has shown to be highly effective for the
control of a wide spectrum of weeds in sugarcane. In one study, the tank mix of halosulfuron-
methyl (67.5 g/ha) + atrazine (1.25 kg/ha ) resulted in a high weed control efficiency and
significantly increased cane yield compared to other treatments.

Halosulfuron-methyl + Metribuzin: The combination of halosulfuron-methyl with metribuzin
has also demonstrated excellent broad-spectrum weed control in sugarcane. A tank mix of
metribuzin and halosulfuron applied post-emergence was found to be very effective in
controlling the complex weed flora in sugarcane fields.

Halosulfuron-methyl + 2,4-D: The addition of 2,4-D to halosulfuron-methyl enhances the
control of broadleaf weeds. Studies have evaluated different formulations of 2,4-D (amine salt,
sodium salt, and ethyl ester) in combination with halosulfuron-methyl, showing significant
effects on weed control and sugarcane yield.

Table 1: Efficacy of Halosulfuron-Methyl Combinations in Sugarcane
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Herbicide Application Weed Control Cane Yield
o ] o Reference
Combination Rate (a.i.) Efficiency (%) (t/ha)
Halosulfuron- 67.5 g/ha + 1.25
_ 89.6 105.5
methyl + Atrazine  kg/ha
Halosulfuron-
67.5 g/ha + 525
methyl + 85.4 101.2
o g/ha
Metribuzin
Halosulfuron-
67.5g/ha+2.17
methyl + 2,4-D 78.5 95.6
) L/ha
Amine
Halosulfuron-
methyl + 67.5g/ha+4
82.3 98.9
Metsulfuron- g/ha
methyl (MSM)
Weedy Check - 0 55.4

Efficacy in Corn

In corn, halosulfuron-methyl is valued for its control of yellow nutsedge and certain broadleaf
weeds. It is often tank-mixed with other herbicides to manage a wider range of weeds.

Halosulfuron-methyl + Dicamba: This combination can provide broad-spectrum post-
emergence control of broadleaf weeds in corn. Dicamba is effective against many broadleaf
species, and its combination with halosulfuron-methyl can also manage sedges. Care must
be taken with dicamba applications due to its potential for volatility and off-target movement.

Halosulfuron-methyl + Atrazine: Atrazine is a foundational herbicide in corn for broad-
spectrum weed control. Tank-mixing with halosulfuron-methyl can enhance the control of
sedges and certain atrazine-tolerant broadleaf weeds.

Halosulfuron-methyl + Glyphosate (in Glyphosate-Resistant Corn): In glyphosate-resistant
corn varieties, tank-mixing halosulfuron-methyl with glyphosate provides more effective
control of yellow nutsedge than glyphosate alone.
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Table 2: Efficacy of Halosulfuron-Methyl Combinations in Corn

Herbicide Application Weed Control
L. . Target Weed(s) Reference
Combination Rate (a.i.) (%)
Glyphosate + 1.12 kg/ha + 53
Yellow Nutsedge  >90

Halosulfuron g/ha
Glyphosate

1.12 kg/ha Yellow Nutsedge <85
alone

Atrazine (PRE)
500 g/ha fb 67

fb Halosulfuron Mixed weed flora -
g/ha
(POST)
Pyroxasulfone
(PRE) b 127 g/ha b 67 ) Lower weed dry
Mixed weed flora )
Halosulfuron g/ha weight

(POST)

Efficacy in Turfgrass

Halosulfuron-methyl is widely used in turfgrass for the selective control of nutsedge.

Halosulfuron-methyl alone: Applied post-emergence, halosulfuron-methyl at rates of 0.050
kg/ha can effectively control Cyperus rotundus for up to 45 days after application. It is generally
safe for use on most common turf types and shows minimal phytotoxicity.

Halosulfuron-methyl + 2,4-D: For mixed infestations of sedges and broadleaf weeds in turf, a
tank mix of halosulfuron-methyl and 2,4-D can provide broad-spectrum control.

Table 3: Efficacy of Halosulfuron-Methyl in Turfgrass
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Weed
. Application  Target Control Phytotoxicit
Herbicide . o Reference
Rate (a.i.) Weed Efficiency y
(%)
Halosulfuron- Cyperus ) None
3.3g/10L High
methyl rotundus observed
Halosulfuron- Cyperus ] None
2.49/10L High
methyl rotundus observed
2,4-D
] Cyperus
Ammonium 40 g/10 L Moderate Temporary
rotundus
Salt
Cyperus ] )
Glyphosate 150 ml/10 L High High
rotundus

Herbicide Interactions: Synergism and Antagonism

The combination of herbicides can result in interactions that alter their expected efficacy.

¢ Synergism: The combined effect of two herbicides is greater than the sum of their individual
effects.

¢ Antagonism: The combined effect of two herbicides is less than the sum of their individual
effects.

o Additive Effect: The combined effect is equal to the sum of the individual effects.

Synergistic Interactions: A synergistic response has been observed with tank mixtures of
halosulfuron-methyl and 2,4-D for the control of common lambsquarters (Chenopodium
album). Halosulfuron alone provided poor control of this weed, but the addition of 2,4-D
significantly enhanced its efficacy.

Antagonistic Interactions: Antagonism has been reported when halosulfuron-methyl is tank-
mixed with certain grass herbicides (graminicides), such as clethodim. The addition of
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halosulfuron to clethodim has been shown to reduce the control of some grass species like
giant foxtail and large crabgrass.

Synergistic Interaction Antagonistic Interaction

Halosulfuron-methyl + 2,4-D Halosulfuron-methyl + Clethodim

Antagonism

> Expected Control < Expected Control
(e.g., Common Lambsquarters) (e.g., Certain Grasses)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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